molecular formula C16H16N2O4 B8548747 N-(2,3-dimethylphenyl)-2-(2-nitrophenoxy)acetamide

N-(2,3-dimethylphenyl)-2-(2-nitrophenoxy)acetamide

Cat. No.: B8548747
M. Wt: 300.31 g/mol
InChI Key: ZTHBCRISWKIQDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,3-dimethylphenyl)-2-(2-nitrophenoxy)acetamide is a useful research compound. Its molecular formula is C16H16N2O4 and its molecular weight is 300.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H16N2O4

Molecular Weight

300.31 g/mol

IUPAC Name

N-(2,3-dimethylphenyl)-2-(2-nitrophenoxy)acetamide

InChI

InChI=1S/C16H16N2O4/c1-11-6-5-7-13(12(11)2)17-16(19)10-22-15-9-4-3-8-14(15)18(20)21/h3-9H,10H2,1-2H3,(H,17,19)

InChI Key

ZTHBCRISWKIQDM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)NC(=O)COC2=CC=CC=C2[N+](=O)[O-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(2-Nitrophenoxy)acetic acid S11 (5.28 g) and 2,3-dimethylaniline (3.25 g) were dissolved in dichloromethane (100 ml). 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (6.17g) and 4-dimethylaminopyridine (3.93 g) were added to the solution, and the solution was stirred overnight at room temperature. The reaction mixture was concentrated under reduced pressure, and the residue was dissolved in dichloromethane. The resulting solution was washed successively with 1N HCl saturated aqueous sodium hydrogencarbonate solution and brine, then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, obtaining 7.7 g of the compound S12.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3.25 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6.17 g
Type
reactant
Reaction Step Two
Quantity
3.93 g
Type
catalyst
Reaction Step Two

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